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Compound of Interest

Benzyltrimethylammonium
Compound Name:
dichloroiodate

Cat. No.: B130456

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of
Benzyltrimethylammonium dichloroiodate (BTMA-ICI2), a versatile and efficient reagent in
organic synthesis. This document details its chemical and physical properties, safety and
handling protocols, synthesis, and key applications, with a focus on its role as an iodinating,
oxidizing, and chlorinating agent.

Core Properties and Safety Information

Benzyltrimethylammonium dichloroiodate is a quaternary ammonium polyhalogen salt. It is
valued in organic chemistry for its stability as a solid reagent, making it easier to handle than
gaseous or liquid halogens.

Physical and Chemical Properties

The key physical and chemical properties of Benzyltrimethylammonium dichloroiodate are
summarized in the table below for easy reference.
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Property Value

CAS Number 114971-52-7

Molecular Formula C10H16CI2IN

Molecular Weight 348.05 g/mol

Appearance Yellow to light brown crystalline powder or flakes
Melting Point 124-126 °C

Solubility Soluble in polar solvents

BTMA-ICIz, Trimethylbenzylammonium
Synonyms ) )
dichloroiodate

Safety and Handling

Benzyltrimethylammonium dichloroiodate is a hazardous substance and should be handled
with appropriate safety precautions in a well-ventilated fume hood.

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

H315: Causes skin irritation

) S P280: Wear protective gloves/eye
H319: Causes serious eye irritation ) ]
protection/face protection

P305+P351+P338: IF IN EYES: Rinse
] o cautiously with water for several minutes.
H335: May cause respiratory irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents. Keep container tightly closed.
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Synthesis of Benzyltrimethylammonium
Dichloroiodate

The synthesis of Benzyltrimethylammonium dichloroiodate can be achieved through the
reaction of an aqueous solution of the dichloroiodate anion with benzyltrimethylammonium
chloride. A general and environmentally friendly procedure is detailed below.[1]

Synthesis Workflow

Preparation of Dichloroiodate Anion Solution

(Hydrochloric Acid (HCI))
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Vigorous Stirring
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Caption: Synthesis of Benzyltrimethylammonium Dichloroiodate.

Experimental Protocol

Materials:

e Sodium iodide (Nal)
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5.25% aqueous sodium hypochlorite (household bleach)
Concentrated hydrochloric acid (HCI)
Benzyltrimethylammonium chloride (BTMACI)

Deionized water

Dichloromethane (for optional purification)

Procedure:

Preparation of the Dichloroiodate Anion Solution: In a flask, prepare an aqueous solution of
the dichloroiodate anion by reacting sodium iodide with 5.25% aqueous sodium hypochlorite
(household bleach) in the presence of excess hydrochloric acid.[1] To prevent overoxidation
of iodine(l) to iodine(lll) species, the resulting solution can be titrated with a solution of
sodium iodide.[1]

Precipitation: Add the resulting orange aqueous dichloroiodate solution with vigorous stirring
to an aqueous solution of benzyltrimethylammonium chloride.[1]

Isolation: The hydrophobic crystalline product, Benzyltrimethylammonium dichloroiodate,
will precipitate immediately.[1] Collect the solid by vacuum filtration.

Purification (Optional): If a gummy product is obtained, it can be purified by recrystallization.
The addition of dichloromethane to the reaction mixture during precipitation can also help in
obtaining a pure, crystalline salt.[1]

Applications in Organic Synthesis

Benzyltrimethylammonium dichloroiodate is a versatile reagent with applications in

iodination, oxidation, and chlorination reactions.

lodination of Aromatic Compounds

BTMA-ICIz is a mild and effective reagent for the iodination of activated aromatic compounds,

particularly anilines.[1][2]
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Caption: lodination of anilines using BTMA-ICl=.

Materials:

Aniline derivative

Benzyltrimethylammonium dichloroiodate (BTMA-ICI2)

Sodium bicarbonate (NaHCOs)

Methanol

Dichloromethane

Procedure:

¢ In a reaction flask, combine the aniline derivative, sodium bicarbonate, methanol, and
dichloromethane.[1]

¢ Add Benzyltrimethylammonium dichloroiodate to the mixture.

 Stir the reaction at room temperature. The reaction progress can be monitored by thin-layer
chromatography.
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» Upon completion, the reaction mixture is worked up by washing with water and extracting the
product with an organic solvent.

e The organic layer is dried over an anhydrous salt (e.g., Na2SOa), filtered, and the solvent is
removed under reduced pressure to yield the iodinated aniline.

Oxidation of Alcohols

BTMA-ICI2 can be used for the oxidation of alcohols to the corresponding aldehydes or
ketones. The reaction is often carried out in the presence of a Lewis acid catalyst, such as zinc
chloride.[3][4]

Alcohol
(e.g., Benzyl Alcohol)
BTMA-ICI2
[ Zinc Chloride (ZnCl2) ]

[Glacial Acetic Acid}

Oxidation

Reaction Mixture

Aldehyde
(e.g., Benzaldehyde)

Click to download full resolution via product page
Caption: Oxidation of alcohols using BTMA-ICl-.
Materials:
e Benzyl alcohol
o Benzyltrimethylammonium dichloroiodate (BTMA-ICI2)

« Zinc chloride (ZnCl2)
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e Glacial acetic acid
Procedure:

o Dissolve Benzyltrimethylammonium dichloroiodate and zinc chloride in glacial acetic
acid. Note that the addition of zinc chloride increases the solubility of BTMA-ICIz in acetic
acid.[3]

¢ Add benzyl alcohol to the solution. The reaction is typically carried out under pseudo-first-
order conditions with a large excess of the alcohol.[3]

 Stir the reaction mixture at a controlled temperature. The progress of the reaction can be
followed by monitoring the decrease in the concentration of BTMA-ICI2 iodometrically.[3]

e The product, benzaldehyde, can be isolated by standard work-up procedures, which may
include dilution with water and extraction with an organic solvent.

Chlorination of Enaminones

An interesting application of BTMA-ICI: is the regioselective chlorination of tertiary
enaminones, in contrast to the iodination observed with secondary enaminones.[5]
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Caption: Halogenation selectivity of BTMA-IClz.
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Materials:

» Tertiary enaminone

o Benzyltrimethylammonium dichloroiodate (BTMA-ICI2)

o Appropriate solvent (as per literature for the specific substrate)

Procedure:

» Dissolve the tertiary enaminone in a suitable solvent in a reaction flask.

o Add Benzyltrimethylammonium dichloroiodate to the solution.

 Stir the reaction mixture at room temperature or with gentle heating, depending on the
substrate's reactivity.

» Monitor the reaction by thin-layer chromatography.

e Upon completion, the reaction is quenched, and the product is isolated through extraction
and purified by column chromatography to yield the a-chloro enaminone.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyltrimethylammonium Dichloroiodate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130456#benzyltrimethylammonium-dichloroiodate-
cas-114971-52-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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